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Introduction

Tazobactam is a potent -lactamase inhibitor combined with (3-lactam antibiotics to combat
bacterial resistance. Accurate and precise quantification of Tazobactam acid is crucial for
quality control in pharmaceutical formulations and for pharmacokinetic studies. This application
note details a robust High-Performance Liquid Chromatography (HPLC) method for the
guantification of Tazobactam acid in bulk drug substances and pharmaceutical dosage forms.
The described method is simple, accurate, and precise, making it suitable for routine quality
control analysis.

Principle

The method employs reverse-phase HPLC (RP-HPLC) with UV detection to separate and
guantify Tazobactam acid. The separation is achieved on a C18 analytical column using an
isocratic mobile phase consisting of a phosphate buffer and an organic modifier. The
concentration of Tazobactam acid is determined by comparing the peak area of the sample to
that of a certified reference standard.

Experimental Protocol
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. Materials and Reagents

Tazobactam Acid Reference Standard

Acetonitrile (HPLC Grade)

Methanol (HPLC Grade)

Potassium Dihydrogen Orthophosphate (AR Grade)

Orthophosphoric Acid (AR Grade)

Water (HPLC Grade)

Sample containing Tazobactam Acid (e.g., bulk powder, injection)
. Equipment

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector
and data acquisition software.

Analytical balance

pH meter

Sonicator

Volumetric flasks and pipettes

Syringe filters (0.45 pum)
. Preparation of Solutions

Mobile Phase Preparation (Phosphate Buffer:Acetonitrile, e.g., 60:40 v/v):

o Dissolve a calculated amount of potassium dihydrogen orthophosphate in HPLC grade
water to prepare a phosphate buffer (e.g., 25mM).
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o Adjust the pH of the buffer to a specific value (e.g., pH 3.5 or 6.0) using orthophosphoric
acid.

o Mix the prepared buffer with acetonitrile in the desired ratio (e.g., 600 mL of buffer with 400
mL of acetonitrile).

o Degas the mobile phase by sonication or vacuum filtration before use.

o Standard Stock Solution Preparation (e.g., 100 pug/mL):

o Accurately weigh about 10 mg of Tazobactam Acid Reference Standard into a 100 mL
volumetric flask.

o Dissolve the standard in a suitable solvent like methanol or the mobile phase.
o Make up the volume to the mark with the same solvent and mix well.
o Working Standard Solutions:

o Prepare a series of working standard solutions by diluting the stock solution with the
mobile phase to achieve concentrations covering the expected sample concentration
range (e.g., 2-10 pg/mL).

e Sample Preparation:

o For Bulk Drug: Accurately weigh a quantity of the powder equivalent to 10 mg of
Tazobactam acid and prepare a stock solution as described for the standard. Further
dilute to a working concentration within the calibration range.

o For Injection: Reconstitute the injection as per the product label. Transfer a volume of the
reconstituted solution equivalent to 10 mg of Tazobactam acid into a 100 mL volumetric
flask. Dilute to volume with the mobile phase and mix. Further dilute to a working
concentration within the calibration range.

o Filter all final solutions through a 0.45 um syringe filter before injection.

4. Chromatographic Conditions
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A summary of typical chromatographic conditions is provided in the table below. These may be
optimized depending on the specific instrument and column used.

Parameter Condition

Column C18 (e.g., 250 mm x 4.6 mm, 5 pm)

Mobile Phase Phosphate Buffer : Acetonitrile (e.g., 60:40 vlv,

pH 3.5)

Flow Rate 1.0 mL/min

Injection Volume 20 pL

Column Temperature Ambient or 30°C

Detection Wavelength 210 nm to 231 nm

Run Time Approximately 10 minutes
Data Presentation
Table 1: System Suitability Parameters

Parameter Acceptance Criteria Typical Result

Tailing Factor <20 1.1

Theoretical Plates = 2000 > 3000

% RSD of Peak Areas <2.0% < 1.0%

Table 2: Method Validation Summary
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Caption: Experimental workflow for Tazobactam acid quantification by HPLC.
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Caption: Logical relationship of inputs, process, and outputs in the analysis.

¢ To cite this document: BenchChem. [Application Note: Quantification of Tazobactam Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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